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Compound of Interest

Compound Name: Longiborneol

Cat. No.: B1675060 Get Quote

Longiborneol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Longiborneol, also known as Juniperol, is a naturally occurring sesquiterpenoid alcohol with a

complex polycyclic structure. As a member of the vast family of terpenoids, which are of

significant interest to the pharmaceutical and fragrance industries, Longiborneol presents a

compelling subject for scientific investigation. This technical guide provides a detailed overview

of Longiborneol, focusing on its chemical identity, molecular structure, synthesis, and an

exploration of its potential biological activities based on related compounds.

Chemical Identity and Molecular Structure
Longiborneol is a tricyclic sesquiterpenoid with a characteristic bridged ring system. Its

chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 465-24-7 [1][2][3]

Molecular Formula C₁₅H₂₆O [1][2]

Molecular Weight 222.37 g/mol [2][4]

IUPAC Name

(1R,2S,7S,8S,9R)-2,6,6,9-

tetramethyltricyclo[5.4.0.0²,⁹]un

decan-8-ol

[4]

Synonyms Juniperol, (+)-Longiborneol [1][3]

Melting Point 112°C [3]

Boiling Point 303.56°C (estimated) [3]

Molecular Structure:

The structure of Longiborneol is characterized by a tricyclo[5.4.0.0²,⁹]undecane skeleton with

four methyl groups and a hydroxyl group. The stereochemistry of the molecule is crucial for its

properties and biological activity.

Figure 1: 2D and 3D representations of the molecular structure of Longiborneol.
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Experimental Protocols: Total Synthesis of
Longiborneol
The total synthesis of Longiborneol has been a subject of interest in organic chemistry due to

its complex architecture. One of the notable synthetic routes commences from the readily

available chiral starting material, (S)-carvone. This approach involves a strategic skeletal

remodeling to construct the intricate polycyclic core of Longiborneol.

Retrosynthetic Analysis from (S)-Carvone
A plausible retrosynthesis of Longiborneol from (S)-carvone is outlined below. This strategy

focuses on the initial formation of a bicyclo[2.2.1]heptane system, which is a key structural

motif within Longiborneol, followed by the construction of the remaining seven-membered

ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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